1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(m-tolyl)propan-1-one

• IUPAC Name: 3-(3-methylphenyl)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C19H23N3O2/c1-14-4-3-5-16(12-14)7-9-19(23)22-11-10-17(13-22)24-18-8-6-15(2)20-21-18/h3-6,8,12,17H,7,9-11,13H2,1-2H3
• InChI Key: WYVMRQBWLCKMBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCC(=O)N2CCC(C2)OC3=NN=C(C=C3)C
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

1-(3-((6-Methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-3-(m-tolyl)propan-1-one, also known as MPHP-2201, is a synthetic cannabinoid that belongs to the class of indole-3-carboxamides. It is a potent agonist of the cannabinoid receptors CB1 and CB2 and has been used in scientific research for studying the endocannabinoid system.

Scientific Research Applications

Stereoselective Synthesis Techniques

An efficient asymmetric approach has been developed for accessing functionalized pyrido- and pyrrolo[1,2-c][1,3]oxazin-1-ones, showcasing the utility of nucleophilic addition-cyclization processes. This method highlights the significance of stereoselective synthesis in producing compounds with desired regioselectivities and diastereoselectivities, which could be relevant to the synthesis of complex molecules like the one (Pan Han et al., 2019).

Antimicrobial Activity

Research on pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from citrazinic acid, has demonstrated significant antimicrobial activity. Such studies underscore the potential of structurally complex molecules in developing new antimicrobial agents, suggesting potential research applications for the compound in antimicrobial studies (A. Hossan et al., 2012).

Alkaloid Synthesis and Biological Activity

The isolation of alkaloids from mangrove-derived actinomycete and their activity against influenza A virus subtype H1N1 illustrates the significance of natural product synthesis and modification in discovering new therapeutic agents. This example points to potential exploration areas for the compound in antiviral research (Pei-Pei Wang et al., 2014).

Hydrogen-Bonded Crystals Engineering

The design of compounds to chelate metals and engage in hydrogen bonding for crystal engineering showcases an application in materials science. Such research could inform the use of the compound for developing new materials with specific properties (A. Duong et al., 2011).

Molecular Docking and In Vitro Screening

The synthesis and screening of novel compounds for antimicrobial and antioxidant activity, along with molecular docking studies, highlight the compound's potential application in drug discovery and development processes (E. M. Flefel et al., 2018).